Cas no 114224-82-7 (2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-)

114224-82-7 structure
Product name:2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-
- 3,4,3',4',3'',4''-Hexamethyl-2,2'-5',2''-terthienyl
- 3,3',3',4,4',4'-Hexamethyl-2,2:5',2'-bithiophene
- SCHEMBL13156369
- 114224-82-7
-
- Inchi: InChI=1S/C18H20S3/c1-9-7-19-15(11(9)3)17-13(5)14(6)18(21-17)16-12(4)10(2)8-20-16/h7-8H,1-6H3
- InChI Key: URTQCDXIJLVJOM-UHFFFAOYSA-N
- SMILES: CC1=CSC(=C1C)C2=C(C(=C(S2)C3=C(C(=CS3)C)C)C)C
Computed Properties
- Exact Mass: 332.07271416g/mol
- Monoisotopic Mass: 332.07271416g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.7Ų
- XLogP3: 6.5
2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl- Related Literature
-
D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
-
Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
-
Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
-
Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
-
Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
-
Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
-
Junfeng Xie,Shuang Li,Xiaodong Zhang,Jiajia Zhang,Ruoxing Wang,Hao Zhang,Bicai Pan,Yi Xie Chem. Sci., 2014,5, 4615-4620
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
114224-82-7 (2,2':5',2''-Terthiophene, 3,3',3'',4,4',4''-hexamethyl-) Related Products
- 67984-20-7(3,3'-Dimethyl-2,2'-bithiophene)
- 2171779-21-6(3-{3-(benzyloxy)propylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
- 500112-67-4(3-chloro-1-(4-chlorobenzoyl)azepan-2-one)
- 1040651-10-2(N-(2,4-dimethylphenyl)-2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)
- 886900-25-0(N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-3-(4-methoxybenzenesulfonamido)benzamide)
- 1110976-72-1(4-(benzenesulfonyl)-6-chloro-3-(morpholine-4-carbonyl)quinoline)
- 900007-37-6(N-(2,4-dimethylphenyl)-2-{4-(4-ethoxyphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}acetamide)
- 8006-86-8(3-(1H-Pyrrol-1-yl)-1-benzofuran-2-carboxylic acid)
- 63976-65-8((3R,6E,10E,14E,18E)-2,6,10,15,19,23-Hexamethyl-6,10,14,18,22-tetracosapentaene-2,3-diol)
- 145835-14-9(Ethyl 2-(4-bromophenylsulfinyl)acetate)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan brilliant Technology Co.,Ltd
Gold Member
CN Supplier
Bulk
